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Compound of Interest

Compound Name: FR 58664

cat. No.: 81219914

Biological Activity of FR 58664 in Cardiac Cells: An In-Depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide aims to provide a comprehensive overview of the biological activity of the
chemical compound FR 58664 in cardiac cells. A thorough review of publicly available scientific
literature and chemical databases was conducted to synthesize information on its mechanism
of action, quantitative effects, and relevant experimental protocols. Despite extensive searches,
no specific data on the biological activity of FR 58664 in cardiac cells could be identified. This
document details the search methodology and the information that is available for this
compound in other contexts.

Introduction

FR 58664 is a chemical entity identified in various chemical databases. Its systematic IUPAC
name is 6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-(2,4,6-trimethylphenyl)iminopyrimidin-
2(1H)-one, and it is also known by the synonym FK-664. While the existence of this compound
is confirmed, its biological effects, particularly within the cardiovascular system and specifically
on cardiac cells, remain uncharacterized in the public domain.

This guide was intended to consolidate existing research on FR 58664's interaction with
cardiomyocytes, including any known effects on ion channels, signaling pathways, contractility,
and electrophysiology. However, the comprehensive search strategy employed did not yield
any such information.
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Search Methodology

A multi-faceted search strategy was implemented to locate any available data on the biological
activity of FR 58664 in cardiac cells. The search included:

o Keyword Searches: A variety of keywords and their combinations were used across multiple
scientific search engines, including "FR 58664," "FK-664," its full IUPAC name, in
conjunction with terms such as "cardiac,"” "cardiomyocyte," "heart,” "biological activity,"

"mechanism of action," "pharmacology,” and "cardiovascular."

o Chemical Database Inquiries: Major chemical and biological databases such as PubChem
and MedChemExpress were queried for information pertaining to the bioactivity of FR 58664.

The search did not yield any published studies, patents, or database entries that describe the
effects of FR 58664 on cardiac cells.

Available Information on FR 58664

While no data exists on its cardiac cell activity, the following information has been gathered
from available chemical databases:

Identifier Value
Common Name FR 58664
Synonym FK-664

6-(3,4-dimethoxyphenyl)-1-ethyl-3-methyl-4-

IUPAC Name . - N
(2,4,6-trimethylphenyl)iminopyrimidin-2(1H)-one

Molecular Formula C24H29N303

CAS Number 117321-77-4

Discussion and Future Directions

The absence of published data on the biological activity of FR 58664 in cardiac cells represents
a significant knowledge gap. The chemical structure of FR 58664, a substituted pyrimidinone,
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suggests potential for biological activity, as this scaffold is present in various pharmacologically
active compounds.

For researchers interested in the potential cardiac effects of FR 58664, the following
experimental workflow is proposed as a starting point for investigation:

Caption: Proposed experimental workflow for investigating the biological activity of FR 58664 in
cardiac cells.

Conclusion

As of the date of this publication, there is no publicly available scientific literature or data
detailing the biological activity of FR 58664 in cardiac cells. This technical guide serves to
report this lack of information and to propose a foundational experimental approach for future
research in this area. Researchers and drug development professionals are encouraged to
consider the outlined workflow for initial in vitro screening and subsequent mechanism of action
studies to elucidate the potential cardiac effects of this compound.

 To cite this document: BenchChem. [biological activity of FR 58664 in cardiac cells].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1219914#biological-activity-of-fr-58664-in-cardiac-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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